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Compound of Interest

Compound Name: L-Iditol

Cat. No.: B1674375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for L-Iditol. The information is intended to support researchers, scientists, and drug

development professionals in the safe and effective use of this compound. Given the limited

availability of specific toxicological data for L-Iditol, this guide incorporates data from the

closely related and structurally similar sugar alcohols, D-sorbitol and D-mannitol, to provide a

conservative and comprehensive safety profile. All data presented is for informational purposes

and should be supplemented by a thorough review of the most current Safety Data Sheet

(SDS) from your supplier and internal safety protocols.

Chemical and Physical Properties
A foundational understanding of the chemical and physical properties of L-Iditol is essential for

its safe handling and use in experimental settings.
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Property Value Reference

Chemical Name
(2S,3R,4R,5S)-hexane-

1,2,3,4,5,6-hexol
N/A

Molecular Formula C₆H₁₄O₆ N/A

Molecular Weight 182.17 g/mol N/A

CAS Number 488-45-9 N/A

Appearance White crystalline solid N/A

Melting Point 77 °C N/A

Boiling Point 235.55°C (rough estimate) N/A

Solubility Soluble in water N/A

Hazard Identification and GHS Classification
The classification of L-Iditol under the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals presents some inconsistencies across different suppliers. While

some sources do not classify it as hazardous, others provide the following classifications. It is

prudent to handle L-Iditol with the assumption of the higher hazard classification until more

definitive data is available.

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long-lasting effects

Signal Word: Warning

Hazard Pictograms:

alt text
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Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data
Direct experimental toxicological data for L-Iditol is limited. The available information is an

estimated Acute Toxicity Estimate (ATE) for oral and dermal routes. To provide a more

complete picture, this section includes data for the surrogate compounds D-sorbitol and D-

mannitol.

Substance Test Species Route Value Reference

L-Iditol ATE - Oral >2000 mg/kg [1]

L-Iditol ATE - Dermal >2000 mg/kg [1]

D-Sorbitol LD50 Rat Oral 15,900 mg/kg [2]

D-Sorbitol LD50 Rat Oral
>18,000

mg/kg
[3]

D-Mannitol LD50 Rat Oral 13,500 mg/kg [4]

D-Mannitol LD50 Mouse Oral 22,000 mg/kg [5]
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Based on the data from surrogate compounds, L-Iditol is expected to have low acute oral

toxicity.

Handling Precautions and Personal Protective
Equipment (PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are critical to minimizing exposure and ensuring laboratory safety.

Engineering Controls
Work in a well-ventilated area. If dusts are generated, use a fume hood or other local

exhaust ventilation.

Ensure an eyewash station and safety shower are readily accessible.

Personal Protective Equipment
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated and engineering controls are not sufficient, a

NIOSH-approved particulate respirator is recommended.

General Hygiene Measures
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Handle in accordance with good industrial hygiene and safety practice.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.
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In Case of Skin Contact: Wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation develops.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Accidental Release Measures
Prompt and safe cleanup of spills is necessary to prevent contamination and exposure.

Personal Precautions: Use personal protective equipment. Avoid dust formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Carbon oxides may be formed during

combustion.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: No data available.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

oxides.

Ecological Information
The environmental fate and ecotoxicity of L-Iditol are not well-documented. One supplier

classifies it as very toxic to aquatic life with long-lasting effects[3]. However, no specific

ecotoxicity data (e.g., LC50 for fish, EC50 for daphnia) is readily available. Data for surrogate

compounds is also limited, with D-sorbitol being described as not regarded as dangerous for

the environment and readily biodegradable[3]. Given the conflicting information, it is crucial to

prevent the release of L-Iditol into the environment.

Experimental Protocols
The determination of acute oral toxicity, such as the LD50 value, is typically conducted

following standardized guidelines from the Organisation for Economic Co-operation and

Development (OECD).

OECD Test Guideline 423: Acute Toxic Class Method
This method is a stepwise procedure using a small number of animals per step to classify a

substance into a toxicity class.
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Start: Select Starting Dose Level
(e.g., 300 mg/kg)

Dose 3 Animals (usually female rats)

Observe for 48 hours
(mortality/morbidity)

Outcome?

Stop: Classify as
Low Toxicity

 0 or 1 death 

Dose 3 more animals
at a lower dose level

 2 deaths 

Stop: Classify as
Higher Toxicity

 3 deaths 

Dose 3 more animals
at a higher dose level

Click to download full resolution via product page

OECD Test Guideline 423 Workflow

Signaling Pathways
L-Iditol is metabolized in a variety of organisms through the action of L-iditol 2-

dehydrogenase. This enzyme is part of the sorbitol-aldose reductase pathway and plays a role

in fructose and mannose metabolism.

Metabolic Conversion of L-Iditol to L-Sorbose

Logical Relationships
The relationship between the chemical properties of L-Iditol and the necessary handling

precautions can be visualized as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1674375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674375?utm_src=pdf-body
https://www.benchchem.com/product/b1674375?utm_src=pdf-body
https://www.benchchem.com/product/b1674375?utm_src=pdf-body
https://www.benchchem.com/product/b1674375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical/Physical Property

Solid (Crystalline Powder)Water Soluble Potentially Harmful if SwallowedPotential Aquatic Toxin Handling Precaution

Avoid Dust Inhalation Use Appropriate PPE
(Gloves, Goggles, Lab Coat)Do Not IngestPrevent Environmental Release
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Relationship between Properties and Precautions

Disclaimer: This document is intended for informational purposes only and does not constitute

a legal or certified safety guide. Always refer to the Safety Data Sheet provided by the

manufacturer and follow all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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